Cas no 60755-67-1 (1-Amino-3-(2-methylpropoxy)propan-2-ol)

• Product Name: 1-Amino-3-(2-methylpropoxy)propan-2-ol
• CAS No: 60755-67-1
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 4728584
• Update Time: 2025-04-23

1-Amino-3-(2-methylpropoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-methylpropoxy)propan-2-ol
• 1-amino-3-isobutoxypropan-2-ol
• 1-Amino-3-isobutoxy-propan-2-ol
• NE36589
• A67139
• 1-Amino-3-(2-methylpropoxy)propan-2-ol

• Inchi： 1S/C7H17NO2/c1-6(2)4-10-5-7(9)3-8/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： TVWDJNUBZPEENC-UHFFFAOYSA-N
• SMILES： O(CC(CN)O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 76
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-Amino-3-(2-methylpropoxy)propan-2-ol

1-Amino-3-(2-methylpropoxy)propan-2-ol (CAS 60755-67-1): A Versatile Chemical Intermediate with Growing Industrial Applications

1-Amino-3-(2-methylpropoxy)propan-2-ol, identified by its CAS number 60755-67-1, is an important organic compound that has gained significant attention in various industrial applications. This amino alcohol derivative combines the functional groups of both amine and alcohol, making it a valuable building block in organic synthesis. The compound's molecular structure features a 2-methylpropoxy group attached to a propanol backbone with an amino substituent, giving it unique physicochemical properties that are exploited in multiple technical fields.

The growing interest in 1-Amino-3-(2-methylpropoxy)propan-2-ol applications stems from its versatility as a chemical intermediate. Recent market analyses show increasing demand for this compound in the pharmaceutical sector, where it serves as a precursor for various drug formulations. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, a hot topic in modern medicinal chemistry. The compound's solubility properties and reactivity profile make it suitable for creating specialized pharmaceutical ingredients with improved bioavailability.

In material science, CAS 60755-67-1 has found applications as a modifier in polymer chemistry. Its bifunctional nature allows it to act as a crosslinking agent or chain extender in polyurethane systems, answering the industry's need for more sustainable and high-performance materials. Current trends in "green chemistry" have prompted investigations into using 1-Amino-3-(2-methylpropoxy)propan-2-ol as a component of bio-based polymers, aligning with the global push toward environmentally friendly alternatives to traditional petrochemical-derived materials.

The synthesis and production of 1-Amino-3-(2-methylpropoxy)propan-2-ol typically involve controlled reactions between appropriate epoxides and amines. Manufacturers have developed optimized processes to ensure high purity and yield, addressing common questions about 60755-67-1 synthesis methods from industrial buyers. Quality control parameters for this compound include rigorous testing of its optical purity (when applicable), moisture content, and residual solvent levels, which are critical factors for many end-use applications.

From a regulatory perspective, 1-Amino-3-(2-methylpropoxy)propan-2-ol is generally regarded as safe for industrial handling when proper precautions are followed. Its physical-chemical properties (including melting point, boiling point, and solubility data) have been well-characterized to facilitate safe transportation and storage. The compound's stability profile makes it suitable for international trade, though suppliers should always consult the latest regional regulations regarding chemical shipments.

Recent technological advancements have expanded the potential uses of CAS 60755-67-1 in specialty applications. In the electronics industry, researchers are exploring its utility as a precursor for conductive polymers and dielectric materials. The compound's molecular structure shows promise for creating advanced materials with tailored electrical properties, responding to the growing demand for next-generation electronic components in IoT devices and flexible electronics.

The market outlook for 1-Amino-3-(2-methylpropoxy)propan-2-ol appears positive, with projected growth in several application sectors. Industry reports suggest increasing adoption in agrochemical formulations, where it serves as an intermediate for crop protection agents. This aligns with current agricultural trends focusing on sustainable pest management solutions. Additionally, the compound's potential in personal care products as a pH adjuster or emulsifier is being investigated, tapping into the booming cosmetics chemistry market.

Quality specifications for commercial 60755-67-1 products typically include parameters such as assay purity (usually ≥98%), color, and specific gravity. Leading manufacturers offer technical data sheets that provide comprehensive information about the compound's characteristics, handling recommendations, and storage conditions. These resources help formulators and researchers make informed decisions when incorporating 1-Amino-3-(2-methylpropoxy)propan-2-ol into their processes or product development pipelines.

Environmental considerations regarding 1-Amino-3-(2-methylpropoxy)propan-2-ol have become increasingly important in procurement decisions. The compound's biodegradability profile and ecotoxicological data are now key factors for many environmentally conscious buyers. Recent life cycle assessment studies have examined the sustainability aspects of production processes for CAS 60755-67-1, reflecting the chemical industry's broader shift toward greener manufacturing practices.

Future research directions for 1-Amino-3-(2-methylpropoxy)propan-2-ol may explore its potential in emerging fields such as energy storage and carbon capture technologies. The compound's molecular features suggest possible applications in battery electrolytes or as a component of CO2 absorption systems, areas that are receiving substantial research funding globally. Such developments could significantly expand the market potential for this versatile chemical intermediate in coming years.